Cas no 1310078-38-6 (5-benzyl-5,6-dihydro-4h-pyrrolo3,4-d1,3thiazol-2-amine)

• Product Name: 5-benzyl-5,6-dihydro-4h-pyrrolo3,4-d1,3thiazol-2-amine
• CAS No: 1310078-38-6
• MF: C₁₂H₁₃N₃S
• MW: 231.316720724106
• CID: 5056190
• Update Time: 2025-05-21

5-benzyl-5,6-dihydro-4h-pyrrolo3,4-d1,3thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine
• 4H-Pyrrolo[3,4-d]thiazol-2-amine, 5,6-dihydro-5-(phenylmethyl)-
• 5-benzyl-5,6-dihydro-4h-pyrrolo3,4-d1,3thiazol-2-amine

• Inchi： 1S/C12H13N3S/c13-12-14-10-7-15(8-11(10)16-12)6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H2,13,14)
• InChI Key： JCKFOAYZVWVYCN-UHFFFAOYSA-N
• SMILES： S1C2CN(CC3=CC=CC=C3)CC=2N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-benzyl-5,6-dihydro-4h-pyrrolo3,4-d1,3thiazol-2-amine

Comprehensive Guide to 5-Benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine (CAS No. 1310078-38-6)

5-Benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine (CAS No. 1310078-38-6) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique fused ring system combining pyrrole and thiazole moieties, making it a valuable scaffold for drug discovery. Researchers are increasingly interested in its applications due to its structural versatility and bioactivity.

The molecular structure of 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine includes a benzyl group attached to the pyrrolo-thiazole core, which enhances its lipophilicity and potential for crossing biological membranes. This property is particularly relevant in the development of central nervous system (CNS) drugs, a hot topic in modern pharmacology. The compound's amine functionality also allows for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

Recent studies highlight the role of pyrrolo-thiazole derivatives in modulating various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Given the growing demand for targeted therapies in cancer and neurodegenerative diseases, 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine has garnered attention as a promising building block. Its potential applications extend to anti-inflammatory and antimicrobial agents, aligning with the global focus on combating antibiotic resistance.

From a synthetic chemistry perspective, the preparation of 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine involves multi-step organic transformations, often starting from readily available precursors like 2-aminothiazoles and pyrrole derivatives. Optimizing its synthesis is a key area of investigation, as researchers seek green chemistry approaches to reduce environmental impact—a major concern in the pharmaceutical industry today.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it suitable for medicinal chemistry optimization. These characteristics are frequently searched by professionals using AI-powered drug discovery platforms, reflecting the integration of computational methods in modern research. Additionally, the pyrrolo[3,4-d]thiazole core structure appears in several FDA-approved drugs, validating its pharmacological relevance.

Market analysts note increasing demand for heterocyclic building blocks like 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine, particularly from contract research organizations (CROs) and academic laboratories. The compound's CAS number (1310078-38-6) serves as a crucial identifier in chemical databases and patent literature, facilitating intellectual property searches—a common task for researchers evaluating novel compounds.

Quality control of 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor in preclinical studies. The compound's stability under various storage conditions is another frequently researched aspect, especially for long-term research projects.

In the context of personalized medicine, derivatives of pyrrolo-thiazole amines show promise as selective enzyme inhibitors. This aligns with current trends toward precision therapeutics, where compounds with specific molecular interactions are highly valued. The benzyl substitution pattern in 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine offers opportunities for structure-based drug design, a technique increasingly enhanced by machine learning algorithms.

From a regulatory standpoint, 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine is classified as a research chemical with no known restrictions, making it accessible for scientific investigation. However, researchers must adhere to laboratory safety protocols when handling this compound, as with all chemical substances. Proper material safety data sheets (MSDS) should always be consulted prior to use.

The future outlook for 5-benzyl-5,6-dihydro-4H-pyrrolo[3,4-d][1,3]thiazol-2-amine appears promising, particularly in the development of small molecule therapeutics. As the pharmaceutical industry continues to explore novel heterocycles for drug development, this compound's unique structure positions it as a valuable tool for medicinal chemists worldwide. Its applications may expand into diagnostic imaging and theranostic approaches, areas experiencing rapid growth in biomedical research.